Cas no 97-11-0 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester)

• Product Name: Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• CAS No: 97-11-0
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 804507
• PubChem ID: 7325
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• Cyclethrin
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl
• (±)-3-cyclopent-2-en-1-yl-2-methyl-4-oxocyclopent-2-en-1-yl (±)-cis-trans-chrysanthemate
• (RS)-3-[(RS)-cyclopent-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1RS,3RS
• 1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• 3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
• Cyclopentenylrethonyl chrysanthemate
• 3-(2-Cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl chrysanthemumate
• SCHEMBL119222
• VY7W1V90YZ
• Cyklethrin
• BRN 2672684
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ester with 2-(2-cyclopenten-1-yl)-4-hydroxy-3-methyl-2-cyclopenten-1-one
• American cyanamid-43064
• 2,2-DIMETHYL-3-(2-METHYL-1-PROPEN-1-YL)CYCLOPROPANECARBOXYLIC ACID 3-(2-CYCLOPENTEN-1-YL)-2-METHYL-4-OXO-2-CYCLOPENTEN-1-YL ESTER
• (3-cyclopent-2-en-1-yl-2-methyl-4-oxocyclopent-2-en-1-yl) 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• CYCLETHRIN [MI]
• DTXSID4041810
• UNII-VY7W1V90YZ
• Pypyrethrin
• CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPEN-1-YL)-, 3-(2-CYCLOPENTEN-1-YL)-2-METHYL-4-OXO-2-CYCLOPENTEN-1-YL ESTER
• ENT 22,952
• 2-Cyclopentenyl-4-hydroxy-3-methyl-2-cyclopenten-1-one chrysanthemate
• NS00126942
• Q27292093
• 97-11-0

• Inchi： 1S/C21H28O3/c1-12(2)10-15-19(21(15,4)5)20(23)24-17-11-16(22)18(13(17)3)14-8-6-7-9-14/h6,8,10,14-15,17,19H,7,9,11H2,1-5H3
• InChI Key： YJXNJQHBVKTWCC-UHFFFAOYSA-N
• SMILES： O(C1CC(C(C2C=CCC2)=C1C)=O)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: d2020 1.033
• Refractive Index: nD30 1.5120
• PSA: 43.37000
• LogP: 4.39210

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,3-(2-cyclopenten-1-yl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester Security Information

• Hazardous Material transportation number：UN 3082
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 1.4-2.8 g/kg (Carpenter)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids